Cas no 143547-77-7 (H-Pro-Phe-Gly-Lys-OH acetate salt)

• Product Name: H-Pro-Phe-Gly-Lys-OH acetate salt
• CAS No: 143547-77-7
• MF: C₂₂H₃₃N₅O₅
• MW: 447.527925252914
• CID: 108413
• PubChem ID: 10138602
• Update Time: 2025-06-08

H-Pro-Phe-Gly-Lys-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• H-Pro-Phe-Gly-Lys-OH
• PRO-PHE-GLY-LYS ACETATE
• SCHEMBL6383820
• 21957-31-3
• 143547-77-7
• (2S)-6-amino-2-[[2-[[(2S)-3-phenyl-2-[[(2S)-pyrrolidine-2-carbonyl]amino]propanoyl]amino]acetyl]amino]hexanoic acid
• DTXSID00436108
• H-Pro-Phe-Gly-Lys-OH acetate salt

• Inchi： 1S/C22H33N5O5/c23-11-5-4-9-17(22(31)32)26-19(28)14-25-20(29)18(13-15-7-2-1-3-8-15)27-21(30)16-10-6-12-24-16/h1-3,7-8,16-18,24H,4-6,9-14,23H2,(H,25,29)(H,26,28)(H,27,30)(H,31,32)/t16-,17-,18-/m0/s1
• InChI Key： VMILMCIMLLYNMB-BZSNNMDCSA-N
• SMILES： O=C([C@@H]1CCCN1)N[C@H](C(NCC(N[C@H](C(=O)O)CCCCN)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 447.24816917g/mol
• Monoisotopic Mass: 447.24816917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 163Ų

Additional information on H-Pro-Phe-Gly-Lys-OH acetate salt

Recent Advances in the Study of H-Pro-Phe-Gly-Lys-OH Acetate Salt (CAS: 143547-77-7) in Chemical Biology and Pharmaceutical Research

The tetrapeptide H-Pro-Phe-Gly-Lys-OH acetate salt (CAS: 143547-77-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This peptide, characterized by its proline-phenylalanine-glycine-lysine sequence, exhibits notable stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in targeted therapies.

One of the key areas of investigation has been the role of H-Pro-Phe-Gly-Lys-OH acetate salt in modulating protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and dysregulation of these interactions is implicated in various diseases, including cancer and neurodegenerative disorders. Researchers have demonstrated that this peptide can selectively bind to specific protein domains, thereby inhibiting or enhancing PPIs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in disrupting the interaction between tumor necrosis factor-alpha (TNF-α) and its receptor, suggesting potential anti-inflammatory applications.

In addition to its role in PPIs, H-Pro-Phe-Gly-Lys-OH acetate salt has been explored for its potential as a drug delivery vehicle. Its lysine residue provides a site for conjugation with other therapeutic agents, enabling the development of peptide-drug conjugates (PDCs). A recent study in Advanced Drug Delivery Reviews (2024) reported the successful use of this peptide to deliver chemotherapeutic agents to cancer cells with enhanced specificity and reduced off-target effects. The acetate salt form further improves the solubility and stability of the peptide, facilitating its use in various formulations.

The synthesis of H-Pro-Phe-Gly-Lys-OH acetate salt has also been a focus of recent research. Traditional solid-phase peptide synthesis (SPPS) methods have been optimized to improve yield and purity. A 2023 paper in Organic Process Research & Development described a novel continuous-flow synthesis approach that significantly reduces production time and costs while maintaining high enantiomeric purity. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of H-Pro-Phe-Gly-Lys-OH acetate salt. Issues such as proteolytic degradation, immunogenicity, and pharmacokinetic properties need to be addressed. Recent efforts have focused on structural modifications, such as the incorporation of non-natural amino acids or cyclization, to enhance stability and bioavailability. A 2024 study in Bioconjugate Chemistry demonstrated that such modifications could extend the peptide's half-life in vivo without compromising its biological activity.

In conclusion, H-Pro-Phe-Gly-Lys-OH acetate salt (CAS: 143547-77-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its ability to modulate PPIs, serve as a drug delivery vehicle, and undergo scalable synthesis makes it a valuable tool for therapeutic development. Ongoing research aims to overcome existing challenges and unlock its full potential in treating a range of diseases. Future studies will likely focus on clinical validation and the development of derivative compounds with enhanced properties.